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Compound of Interest

Compound Name: Cadusafos

CAS No.: 95465-99-9

Cat. No.: B1668200 Get Quote

Cadusafos is a potent organophosphate nematicide and insecticide used to control a range of

soil-borne pests that threaten crops like bananas, potatoes, and tomatoes.[1][2] As a synthetic

organic thiophosphate, its mode of action is the inhibition of acetylcholinesterase, a critical

enzyme in the nervous system.[1][3] While effective, Cadusafos is classified as highly toxic to

mammals and can persist in soil and water systems, posing a significant risk to environmental

health and non-target organisms.[4] Its potential for bioaccumulation and the fact that its

degradation in soil can be slow, particularly in the absence of microbial enhancement,

necessitates the use of a precise and reliable analytical protocol to monitor its residues in

agricultural soils.[4][5]

This guide provides a comprehensive, field-proven protocol for the quantitative determination of

Cadusafos in complex soil matrices. We will detail a method based on the widely adopted

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction and cleanup

procedure, followed by analysis using Gas Chromatography (GC) equipped with a phosphorus-

specific detector. This approach is designed for accuracy, high throughput, and adherence to

the principles of green analytical chemistry.[6]

Physicochemical Properties of Cadusafos
A foundational understanding of Cadusafos's properties is crucial for designing an effective

analytical strategy. These characteristics dictate the choice of extraction solvents, cleanup

sorbents, and chromatographic conditions.
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Property Value Source

Chemical Formula C₁₀H₂₃O₂PS₂ [1]

Molar Mass 270.39 g·mol⁻¹ [1]

Appearance Clear, volatile liquid [1][3]

Water Solubility 245 mg/L [3]

Vapor Pressure 9.0 x 10⁻⁴ mm Hg [3]

Log P (Kow) 3.9 [4]

Henry's Law Constant 1.3 x 10⁻⁶ atm·m³/mol [3]

The moderate water solubility and relatively high octanol-water partition coefficient (Log P)

indicate that Cadusafos will readily partition from an aqueous phase into a less polar organic

solvent like acetonitrile, which is the cornerstone of the QuEChERS extraction process.

Principle of the Analytical Method
The protocol follows a two-stage process: sample preparation and instrumental analysis.

Sample Preparation: A representative soil sample is first hydrated to ensure consistent

extraction efficiency. Cadusafos residues are then extracted from the soil matrix into an

organic solvent (acetonitrile) using a salting-out liquid-liquid extraction, a process enhanced

by the addition of salts like magnesium sulfate and sodium chloride. This step effectively

partitions the analyte of interest into the organic phase.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: The resulting acetonitrile extract,

containing the analyte and co-extracted matrix components (e.g., organic acids, lipids), is

"cleaned up." This is achieved by mixing a portion of the extract with a combination of

sorbents. Anhydrous magnesium sulfate removes residual water, while Primary Secondary

Amine (PSA) sorbent removes interfering compounds.

Instrumental Analysis: The final, cleaned extract is analyzed using a Gas Chromatograph

(GC) system. The GC separates Cadusafos from any remaining interferences based on its

volatility and interaction with the stationary phase of the GC column. A highly selective and
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sensitive detector, such as a Nitrogen-Phosphorus Detector (NPD) or a Flame Photometric

Detector (FPD) in phosphorus mode, is used for quantification.[7][8]

Below is a Graphviz diagram illustrating the complete analytical workflow.
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Figure 1. Overall Workflow for Cadusafos Residue Analysis in Soil
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1. Soil Sample Collection

2. Sieving & Homogenization

3. Storage at -20°C

4. Weigh 10g Soil & Hydrate

5. Add Acetonitrile & Salts (QuEChERS)

6. Vortex & Centrifuge

7. d-SPE Cleanup (PSA/MgSO4)

8. Vortex & Centrifuge

9. Collect Supernatant

10. GC-NPD/FPD Analysis

11. Quantification via Calibration Curve

12. (Optional) GC-MS Confirmation 13. Report Results (mg/kg)
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Figure 2. QuEChERS Extraction and d-SPE Cleanup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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